[4-(3-Chlorobenzyl)piperazin-1-yl](naphthalen-1-yl)methanone

Specification

• Molecular Formula: C22H21ClN2O
• Molecular Weight: 364.9 g/mol
• IUPAC Name: [4-[(3-chlorophenyl)methyl]piperazin-1-yl]-naphthalen-1-ylmethanone
• Standard InChI: InChI=1S/C22H21ClN2O/c23-19-8-3-5-17(15-19)16-24-11-13-25(14-12-24)22(26)21-10-4-7-18-6-1-2-9-20(18)21/h1-10,15H,11-14,16H2
• Standard InChI Key: ADYNUIIJEYEAEG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC(=CC=C2)Cl)C(=O)C3=CC=CC4=CC=CC=C43

Introduction

Molecular Formula and Weight

The molecular formula for 4-(3-Chlorobenzyl)piperazin-1-ylmethanone can be deduced as C24H22ClN2O, considering the components involved:

• Piperazine ring: C4H10N2

• 3-Chlorobenzyl group: C7H6Cl

• Naphthalen-1-yl group: C10H7

• Methanone (carbonyl) group: CO

Thus, the molecular weight would be approximately 394.9 g/mol.

Synthesis and Chemical Reactions

The synthesis of 4-(3-Chlorobenzyl)piperazin-1-ylmethanone would likely involve a multi-step process, including:

• Preparation of the 3-Chlorobenzylpiperazine: This involves reacting piperazine with a 3-chlorobenzyl halide.

• Coupling with Naphthalen-1-yl Group: This could involve a Friedel-Crafts acylation or a similar reaction to attach the naphthalene moiety to the piperazine derivative.

Data Table: Comparison of Related Compounds

Compound	Molecular Formula	Molecular Weight (g/mol)	PubChem CID
4-(3-Chlorobenzyl)piperazin-1-ylmethanone	C17H18ClN3O	315.8	828756
4-(3-Chlorobenzyl)piperazin-1-ylmethanone	C19H21ClN2O	328.8	8623917
4-(3-Chlorobenzyl)piperazin-1-ylmethanone	C24H22ClN2O	Approx. 394.9	-

Given the lack of specific data on 4-(3-Chlorobenzyl)piperazin-1-ylmethanone, this table highlights related compounds for comparison.